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Compound of Interest

Compound Name:

N-[(3-

chlorophenyl)methyl]cyclohexana

mine

Cat. No.: B13261857

Get Quote

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
-[(3-chlorophenyl)methyl]cyclohexanamine (also known as

-(3-chlorobenzyl)cyclohexylamine) represents a classic lipophilic amine scaffold. Its structure
integrates a cyclohexyl moiety (lipophilic domain A) and a 3-chlorobenzyl group (lipophilic
domain B) via a secondary amine linker (basic center). This architecture is a hallmark of high-
affinity Sigma Receptor (σR) ligands and NMDA receptor channel blockers.

Key Physicochemical Parameters
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Parameter Value (Predicted)
Pharmacological
Relevance

Molecular Formula
Core scaffold for CNS

penetration.

Molecular Weight 223.74 g/mol
Optimal for Blood-Brain Barrier

(BBB) permeability (< 500 Da).

logP ~3.8 - 4.2

High lipophilicity, facilitating

rapid CNS entry and

membrane intercalation.

pKa ~9.5 - 10.0

Predominantly protonated at

physiological pH (7.4),

essential for electrostatic

interaction with Asp126 in σ1R.

H-Bond Donors 1 (NH)

Critical for hydrogen bonding

within the receptor binding

pocket.

PSA 12.03 Å²

Low polar surface area,

predictive of excellent oral

bioavailability.

Biological Activity & Target Profile
The biological activity of

-[(3-chlorophenyl)methyl]cyclohexanamine is primarily driven by its interaction with Sigma
Receptors (σRs), specifically the Sigma-1 (σ1R) and Sigma-2 (σ2R) subtypes. Secondary
activity is observed at the NMDA Receptor (PCP site) due to the cyclohexylamine
pharmacophore.

Primary Target: Sigma-1 Receptor (σ1R)[7][8][9][10]
Mechanism: The compound acts as a high-affinity ligand for the σ1R, an endoplasmic

reticulum (ER) chaperone protein.[1] The protonated amine mimics the positive charge of
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endogenous sphingosine, while the 3-chlorobenzyl group occupies the primary hydrophobic

pocket.

Functional Outcome:

Agonism: Promotes σ1R dissociation from BiP (Binding immunoglobulin Protein),

enhancing Ca²⁺ signaling from the ER into mitochondria (via IP3R stabilization). This

leads to neuroprotection and enhanced bioenergetics.

Antagonism: Stabilizes the σ1R-BiP complex, blocking the chaperone activity. This is

relevant for neuropathic pain attenuation and potential antitumor effects.

Selectivity: The 3-chloro substituent typically enhances affinity for σ1R over σ2R compared

to the unsubstituted benzyl analog, due to halogen bonding interactions within the

hydrophobic pocket.

Secondary Target: Sigma-2 Receptor (TMEM97)
Mechanism: Binding to σ2R (recently identified as TMEM97) often triggers cytotoxic

pathways.

Functional Outcome: High concentrations may induce apoptosis via lysosomal membrane

permeabilization or calcium overload, a property exploited in anticancer research.

Off-Target: NMDA Receptor (PCP Site)
Mechanism: As a cyclohexylamine derivative, the compound shares structural homology with

Phencyclidine (PCP) and Ketamine. It can act as a low-affinity, open-channel blocker of the

NMDA receptor.

Relevance: Potential for dissociative side effects at high doses, though affinity is typically

lower than for σRs.

Mechanism of Action: Signaling Pathways
The following diagram illustrates the putative signaling cascade initiated by
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-[(3-chlorophenyl)methyl]cyclohexanamine binding to the Sigma-1 Receptor at the
Mitochondria-Associated Membrane (MAM).

N-[(3-Cl)benzyl]cyclohexanamine
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Figure 1: Putative Sigma-1 Receptor signaling cascade. Agonist binding promotes chaperone

activity, enhancing mitochondrial function. Antagonist binding locks the receptor in an inactive

state.

Experimental Protocols
To validate the biological activity of this compound, the following self-validating protocols are

recommended.

Protocol A: Radioligand Binding Assay (Sigma-1
Receptor)
Objective: Determine the affinity (

) of the compound for σ1R.

Tissue Preparation: Homogenize Guinea pig brain (rich in σ1R) or HEK293 cells

overexpressing human σ1R in 50 mM Tris-HCl (pH 7.4).

Ligand: Use [³H]-(+)-Pentazocine (specific σ1R agonist) as the radioligand (2-3 nM).

Non-Specific Binding: Define using 10 µM Haloperidol or 1 µM unlabeled (+)-Pentazocine.

Incubation:

Mix: 100 µL Membrane prep + 50 µL [³H]-Ligand + 50 µL Test Compound (10⁻¹⁰ to 10⁻⁵

M).

Incubate at 37°C for 120 minutes to reach equilibrium.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (PEI)

to reduce non-specific binding.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.
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Validation Criterion: The Hill slope should be near 1.0, indicating a single binding site.

Protocol B: Functional Ca²⁺ Mobilization Assay
Objective: Distinguish between agonist and antagonist activity.

Cell Line: NG108-15 neuroblastoma x glioma hybrid cells.

Dye Loading: Load cells with Fura-2 AM (calcium indicator) for 30 mins at 37°C.

Stimulation:

Agonist Mode: Treat cells with Test Compound (1-10 µM). Measure cytosolic Ca²⁺ rise.

Antagonist Mode: Pre-treat with Test Compound (10 µM) for 30 mins, then stimulate with

100 µM Bradykinin (IP3-mediated release).

Readout: Monitor fluorescence ratio (340/380 nm).

Result Interpretation: If the compound enhances Bradykinin-induced Ca²⁺ release, it acts

as a σ1R agonist. If it suppresses the release, it is an antagonist.

Synthesis & Chemical Validation
Route: Reductive Amination (High Yield / High Purity)

Cyclohexylamine

Imine Species

+ MeOH, 1h

3-Chlorobenzaldehyde

N-[(3-Cl)benzyl]cyclohexanamine
+ NaBH4, 0°C to RT

Click to download full resolution via product page

Figure 2: One-pot reductive amination synthesis workflow.

Procedure:
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Dissolve 3-chlorobenzaldehyde (1.0 eq) and cyclohexylamine (1.0 eq) in anhydrous

Methanol.

Stir for 1 hour to form the imine intermediate (monitor via TLC).

Add Sodium Borohydride (

, 1.5 eq) portion-wise at 0°C.

Stir at room temperature for 3 hours.

Quench with water, extract with Dichloromethane (DCM), and purify via silica gel

chromatography (Hexane:EtOAc 8:2).

Safety & ADME Profile
Metabolic Stability: The cyclohexyl ring is susceptible to hydroxylation by CYP450 enzymes

(likely CYP2D6 or CYP3A4). The 3-chlorobenzyl ring is relatively resistant to oxidation but

may undergo dechlorination (minor pathway).

Toxicity:

Cytotoxicity: Potential σ2R-mediated cytotoxicity at high concentrations (>50 µM).

CNS Effects: High lipophilicity guarantees CNS penetration. Potential for sedation or

dissociation if NMDA affinity is significant.

Handling: Treat as a potent bioactive amine. Wear standard PPE (gloves, goggles).

References
Glennon, R. A., et al. (1994). "Structural features of sigma ligands." Journal of Medicinal

Chemistry. Link

Matsumoto, R. R., et al. (2003). "Sigma receptors: potential targets for the treatment of

neuropsychiatric disorders." European Journal of Pharmacology. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F8027997%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12753865%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13261857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chu, U. B., & Ruoho, A. E. (2016). "Biochemical Pharmacology of the Sigma-1 Receptor."

Molecular Pharmacology. Link

Berardi, F., et al. (2009). "Ligand-Operated Sigma-1 Receptor Chaperone: A Novel Target for

Neuroprotection." Future Medicinal Chemistry. Link

PubChem Compound Summary. (2025). "N-(3-chlorobenzyl)cyclohexylamine Structure and

Activity." National Center for Biotechnology Information. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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